[(4-Oxo-4H-1-benzopyran-3-yl)oxy]acetonitrile

• Molecular Formula: C11H7NO3
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 2-(4-oxochromen-3-yl)oxyacetonitrile
• InChI: InChI=1S/C11H7NO3/c12-5-6-14-10-7-15-9-4-2-1-3-8(9)11(10)13/h1-4,7H,6H2
• InChI Key: XLTONMNYXJTBHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)OCC#N

Description

[(4-Oxo-4H-1-benzopyran-3-yl)oxy]acetonitrile is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3-hydroxychromone (4.86 g, 0.03 mole), chloroacetonitrile (2.26 g, 0.03 mole) and potassium carbonate (3.0 g, 0.02 mole) in dimethylformamide (40 ml) is stirred at 100° C. under nitrogen for 4 hrs. The reaction mixture is cooled, poured into water (200 ml), filtered, washed with water and sucked dry. Recrystallization from methanol gives white crystals (4.7 g, 94%), mp 145°-146° C.